17-Desacetyl Rocuronium Bromide
17-Desacetyl Rocuronium Bromide
Brand Name:
Vulcanchem
CAS No.:
119302-86-2
VCID:
VC0029393
InChI:
InChI=1S/C30H51N2O3.BrH/c1-4-13-32(14-5-6-15-32)26-19-24-22-8-7-21-18-27(33)25(31-11-16-35-17-12-31)20-30(21,3)23(22)9-10-29(24,2)28(26)34;/h4,21-28,33-34H,1,5-20H2,2-3H3;1H/q+1;/p-1/t21-,22+,23-,24-,25-,26-,27-,28-,29-,30-;/m0./s1
SMILES:
Molecular Formula:
C₃₀H₅₁BrN₂O₃
Molecular Weight:
567.6 g/mol
17-Desacetyl Rocuronium Bromide
CAS No.: 119302-86-2
Reference Standards
VCID: VC0029393
Molecular Formula: C₃₀H₅₁BrN₂O₃
Molecular Weight: 567.6 g/mol
| CAS No. | 119302-86-2 |
|---|---|
| Product Name | 17-Desacetyl Rocuronium Bromide |
| Molecular Formula | C₃₀H₅₁BrN₂O₃ |
| Molecular Weight | 567.6 g/mol |
| IUPAC Name | (2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-10,13-dimethyl-2-morpholin-4-yl-16-(1-prop-2-enylpyrrolidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol;bromide |
| Standard InChI | InChI=1S/C30H51N2O3.BrH/c1-4-13-32(14-5-6-15-32)26-19-24-22-8-7-21-18-27(33)25(31-11-16-35-17-12-31)20-30(21,3)23(22)9-10-29(24,2)28(26)34;/h4,21-28,33-34H,1,5-20H2,2-3H3;1H/q+1;/p-1/t21-,22+,23-,24-,25-,26-,27-,28-,29-,30-;/m0./s1 |
| Standard InChIKey | KJLODZNGZVUFDC-DSBFZBMTSA-M |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H]([C@@H]2O)[N+]4(CCCC4)CC=C)CC[C@@H]5[C@@]3(C[C@@H]([C@H](C5)O)N6CCOCC6)C.[Br-] |
| Canonical SMILES | CC12CCC3C(C1CC(C2O)[N+]4(CCCC4)CC=C)CCC5C3(CC(C(C5)O)N6CCOCC6)C.[Br-] |
| Synonyms | 1-[(2β,3α,5α,16β,17β)-3,17-Dihydroxy-2-(4-morpholinyl)androstan-16-yl]-1-(2-propenyl)pyrrolidinium Bromide; Org 9943; |
| PubChem Compound | 182556 |
| Last Modified | Nov 11 2021 |
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